Cas no 462068-52-6 (5-Isobutyl-2-methyl-furan-3-carboxylic acid)

• Product Name: 5-Isobutyl-2-methyl-furan-3-carboxylic acid
• CAS No: 462068-52-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 3076698
• PubChem ID: 844972
• Update Time: 2025-04-21

5-Isobutyl-2-methyl-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isobutyl-2-methyl-furan-3-carboxylic acid
• 462068-52-6
• 5-Isobutyl-2-methylfuran-3-carboxylic acid
• 5-Isobutyl-2-methylfuran-3-carboxylicacid
• 5-isobutyl-2-methyl-furan-3-carboxylic acid, AldrichCPR
• DTXSID201228821
• 5_isobutyl_2_methyl_furan_3_carboxylic_acid
• 2-Methyl-5-(2-methylpropyl)-3-furancarboxylic acid
• 2-methyl-5-(2-methylpropyl)furan-3-carboxylic acid
• HMS1684B12
• CS-0367208
• AKOS000300708
• SCHEMBL25275728

• MDL： MFCD02737942
• Inchi： 1S/C10H14O3/c1-6(2)4-8-5-9(10(11)12)7(3)13-8/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key： OVBDZKIFGWMIEV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C=C1CC(C)C

Computed Properties

• Exact Mass: 182.094294304Da
• Monoisotopic Mass: 182.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

5-Isobutyl-2-methyl-furan-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids